Cas no 82298-53-1 (4-(2-Methylpropyl)piperidine)

• Product Name: 4-(2-Methylpropyl)piperidine
• CAS No: 82298-53-1
• MF: C₉H₁₉N
• MW: 141.2538626194
• CID: 5695467
• PubChem ID: 12910324
• Update Time: 2025-10-29

4-(2-Methylpropyl)piperidine Chemical and Physical Properties

Names and Identifiers

• F2148-1666
• AKOS011516036
• 4-(2-methylpropyl)piperidine
• SCHEMBL101998
• CS-0274115
• 4-Isobutylpiperidine
• EN300-148204
• 82298-53-1
• Piperidine, 4-(2-methylpropyl)-
• 4-(2-Methylpropyl)piperidine

• Inchi： 1S/C9H19N/c1-8(2)7-9-3-5-10-6-4-9/h8-10H,3-7H2,1-2H3
• InChI Key： FUUJPVISQYKVAX-UHFFFAOYSA-N
• SMILES： N1CCC(CC1)CC(C)C

Computed Properties

• Exact Mass: 141.151749610g/mol
• Monoisotopic Mass: 141.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 82.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 0.814±0.06 g/cm3(Predicted)
• Boiling Point: 179.5±8.0 °C(Predicted)
• pka: 10.68±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 4-(2-Methylpropyl)piperidine

4-(2-Methylpropyl)piperidine: A Comprehensive Overview

The compound with CAS No. 82298-53-1, commonly referred to as 4-(2-Methylpropyl)piperidine, is a significant organic compound with a diverse range of applications in the chemical and pharmaceutical industries. This compound belongs to the class of piperidines, which are six-membered ring structures containing one nitrogen atom. The 4-(2-Methylpropyl)piperidine structure is characterized by a piperidine ring substituted with a 2-methylpropyl group at the 4-position, giving it unique chemical properties and reactivity.

Recent studies have highlighted the importance of 4-(2-Methylpropyl)piperidine in various chemical reactions, particularly in the synthesis of bioactive molecules. Researchers have explored its role as an intermediate in the production of pharmaceutical agents, where its ability to undergo nucleophilic substitution and elimination reactions has proven invaluable. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that 4-(2-Methylpropyl)piperidine can serve as a versatile building block for constructing complex molecular frameworks with potential therapeutic applications.

The synthesis of 4-(2-Methylpropyl)piperidine typically involves multi-step processes, including alkylation and ring-closing reactions. One notable method involves the reaction of 1-bromo-4-(2-methylpropyl)benzene with piperidine in the presence of a suitable base. This approach has been optimized to achieve high yields and purity, making it suitable for large-scale production. Recent advancements in catalytic techniques have further enhanced the efficiency of these reactions, reducing production costs and minimizing environmental impact.

In terms of applications, 4-(2-Methylpropyl)piperidine has found utility in the development of agrochemicals, where its ability to act as a precursor for herbicides and insecticides has been extensively studied. A 2023 review in *Green Chemistry* emphasized the compound's role in creating eco-friendly pesticides with reduced toxicity to non-target species. Additionally, 4-(2-Methylpropyl)piperidine has been explored as a potential ingredient in personal care products, owing to its mild irritating properties and compatibility with human skin.

The toxicological profile of 4-(2-Methylpropyl)piperidine has also been a focus of recent research. According to a 2023 study published in *Toxicology Letters*, acute exposure to this compound does not exhibit significant toxicity in experimental animals. However, chronic exposure studies are still underway to assess long-term effects on organ systems. These findings underscore the importance of continued research into the safety and environmental impact of 4-(2-Methylpropyl)piperidine.

Looking ahead, the demand for 4-(2-Methylpropyl)piperidine is expected to grow due to its expanding applications across various industries. The compound's versatility as both a building block and a functional material positions it as a key player in future chemical innovations. Ongoing research is focused on improving synthesis methods, exploring new applications, and ensuring sustainable production practices.

In conclusion, 4-(2-Methylpropyl)piperidine (CAS No. 82298-53-1) is a versatile and valuable compound with significant contributions to modern chemistry and pharmacology. Its unique properties, coupled with recent advancements in synthesis and application techniques, make it an essential component in both academic research and industrial production.